N-(4-ethoxyphenyl)-2-(1H-tetrazol-1-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(tetrazol-1-yl)acetamide
• InChI: InChI=1S/C11H13N5O2/c1-2-18-10-5-3-9(4-6-10)13-11(17)7-16-8-12-14-15-16/h3-6,8H,2,7H2,1H3,(H,13,17)
• InChI Key: CDUPBGMQWUGSAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=NN=N2
• Molecular Formula: C11H13N5O2
• Molecular Weight: 247.25 g/mol

Description

N-(4-ethoxyphenyl)-2-(1H-tetrazol-1-yl)acetamide, also known as EPTA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. EPTA is a tetrazole-based compound that has been synthesized through a simple and efficient method.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-(1H-tetrazol-1-yl)acetamide is still being investigated, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to activate the cAMP/PKA/CREB signaling pathway, which is involved in synaptic plasticity and memory formation. This compound has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cancer cell proliferation, and the improvement of cognitive function. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxyphenyl)-2-(1H-tetrazol-1-yl)acetamide is its simple and efficient synthesis method, which allows for large-scale production. This compound is also highly pure and stable, which makes it suitable for various lab experiments. However, one limitation of this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-(4-ethoxyphenyl)-2-(1H-tetrazol-1-yl)acetamide. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of this compound's potential as a therapeutic agent for various neurological disorders and cancer. Additionally, the elucidation of this compound's mechanism of action and its effects on various signaling pathways will provide valuable insights into its therapeutic potential.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(1H-tetrazol-1-yl)acetamide has shown potential applications in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to enhance synaptic plasticity and improve cognitive function in animal models. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines and induce apoptosis. This compound has also been explored as a potential drug candidate for the treatment of Alzheimer's disease and other neurological disorders.